![molecular formula C7H8BClO2S B1457881 (3-Chloro-5-(methylthio)phenyl)boronic acid CAS No. 1451392-52-1](/img/structure/B1457881.png)
(3-Chloro-5-(methylthio)phenyl)boronic acid
Overview
Description
Boronic acids are compounds that contain a boron atom bonded to two hydroxyl groups and one carbon group . They are commonly used in organic synthesis and are known to be mild Lewis acids . They are generally stable and easy to handle, making them important to organic synthesis .
Synthesis Analysis
Phenylboronic acid, a type of boronic acid, can be synthesized using phenylmagnesium bromide and trimethyl borate to form the ester PhB(OMe)2, which is then hydrolyzed to the product . Other routes to phenylboronic acid involve electrophilic borates to trap phenylmetal intermediates from phenyl halides or from directed ortho-metalation .
Molecular Structure Analysis
Boronic acids are planar compounds with idealized C2V molecular symmetry . The boron atom is sp2-hybridized and contains an empty p-orbital .
Chemical Reactions Analysis
Boronic acids are involved in various reactions. For example, they can undergo 1,4-conjugate addition reactions with ethenesulfonamides to form arylethanesulfonamides . They can also participate in Suzuki-Miyaura reactions with dibromotrifluoromethylbenzene .
Physical And Chemical Properties Analysis
Phenylboronic acid is a white to yellow powder that is soluble in most polar organic solvents and is poorly soluble in hexanes and carbon tetrachloride . It has a melting point of 216 °C .
Scientific Research Applications
Suzuki-Miyaura Cross-Coupling Reactions
5-Chloro-3-(meththio)phenylboronic acid: is a valuable reagent in Suzuki-Miyaura cross-coupling reactions . This reaction is pivotal in creating carbon-carbon bonds, which are foundational in organic synthesis. The compound’s boronic acid group reacts with various halides under palladium catalysis, leading to the formation of biaryl structures that are prevalent in pharmaceuticals, agrochemicals, and organic materials.
Sensing Applications
Boronic acids, including 5-Chloro-3-(meththio)phenylboronic acid , are known for their ability to form reversible covalent complexes with diols and other Lewis bases . This property is exploited in the development of sensors for carbohydrates, which can be used for monitoring glucose levels in diabetic care or detecting other biologically relevant sugars.
Material Synthesis
The compound serves as a building block in the synthesis of polymers and microparticles . Its boronic acid moiety can interact with various organic molecules, facilitating the creation of materials with specific properties, such as stimuli-responsive hydrogels for drug delivery systems.
Biological Labelling and Protein Modification
5-Chloro-3-(meththio)phenylboronic acid: can be used to label glycoproteins and other biomolecules . The boronic acid group forms stable complexes with cis-diols present on the surface of these molecules, allowing for their detection and analysis in biological research.
Development of Therapeutics
The compound’s ability to interact with biological molecules also makes it a candidate for the development of therapeutic agents . For instance, it can be used to design inhibitors that target enzymes or receptors involved in disease processes.
Chromatography and Mass Spectrometry
In analytical chemistry, 5-Chloro-3-(meththio)phenylboronic acid can be utilized in chromatography and mass spectrometry for the separation and detection of various compounds . Its selective binding to certain functional groups makes it useful in the purification and analysis of complex mixtures.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3-chloro-5-methylsulfanylphenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BClO2S/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4,10-11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQYXPJXCFHHTIF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1)Cl)SC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601235901 | |
Record name | Boronic acid, B-[3-chloro-5-(methylthio)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601235901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Chloro-5-(methylthio)phenyl)boronic acid | |
CAS RN |
1451392-52-1 | |
Record name | Boronic acid, B-[3-chloro-5-(methylthio)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1451392-52-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boronic acid, B-[3-chloro-5-(methylthio)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601235901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.